Cas no 2228594-89-4 (2-(1-methyl-1H-1,2,3-triazol-4-yl)prop-2-enoic acid)

• Product Name: 2-(1-methyl-1H-1,2,3-triazol-4-yl)prop-2-enoic acid
• CAS No: 2228594-89-4
• MF: C₆H₇N₃O₂
• MW: 153.138680696487
• CID: 6588068
• PubChem ID: 165625679
• Update Time: 2025-07-21

2-(1-methyl-1H-1,2,3-triazol-4-yl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-methyl-1H-1,2,3-triazol-4-yl)prop-2-enoic acid
• EN300-1787839
• 2228594-89-4

• Inchi： 1S/C6H7N3O2/c1-4(6(10)11)5-3-9(2)8-7-5/h3H,1H2,2H3,(H,10,11)
• InChI Key： FOIJQAGSZASTKO-UHFFFAOYSA-N
• SMILES： OC(C(=C)C1=CN(C)N=N1)=O

Computed Properties

• Exact Mass: 153.053826475g/mol
• Monoisotopic Mass: 153.053826475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 68Ų

Additional information on 2-(1-methyl-1H-1,2,3-triazol-4-yl)prop-2-enoic acid

Research Briefing on 2-(1-methyl-1H-1,2,3-triazol-4-yl)prop-2-enoic acid (CAS: 2228594-89-4)

2-(1-methyl-1H-1,2,3-triazol-4-yl)prop-2-enoic acid (CAS: 2228594-89-4) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique triazole and acrylic acid functional groups, has shown promising potential in various therapeutic applications, including drug discovery and development. The following briefing provides an overview of the latest research findings related to this compound, focusing on its synthesis, biological activity, and potential applications.

Recent studies have highlighted the synthetic versatility of 2-(1-methyl-1H-1,2,3-triazol-4-yl)prop-2-enoic acid. Researchers have developed efficient synthetic routes to produce this compound with high yield and purity, leveraging click chemistry and other modern synthetic techniques. The compound's structural features, particularly the triazole ring, make it a valuable scaffold for the design of new bioactive molecules. Its ability to participate in hydrogen bonding and π-π stacking interactions has been exploited in the development of targeted drug delivery systems.

In terms of biological activity, preliminary investigations have demonstrated that 2-(1-methyl-1H-1,2,3-triazol-4-yl)prop-2-enoic acid exhibits notable inhibitory effects on specific enzymatic targets. For instance, it has been shown to modulate the activity of kinases and proteases, which are critical in various disease pathways. These findings suggest that the compound could serve as a lead structure for the development of new kinase inhibitors or protease inhibitors, with potential applications in oncology and inflammatory diseases.

Further research has explored the compound's pharmacokinetic properties, including its stability, solubility, and bioavailability. Advanced in vitro and in vivo studies have provided insights into its metabolic pathways and potential toxicity profiles. These studies are crucial for assessing the compound's suitability for clinical development. Early results indicate that 2-(1-methyl-1H-1,2,3-triazol-4-yl)prop-2-enoic acid has favorable pharmacokinetic characteristics, making it a promising candidate for further optimization.

The potential therapeutic applications of 2-(1-methyl-1H-1,2,3-triazol-4-yl)prop-2-enoic acid extend beyond its direct biological activity. Researchers have also investigated its use as a building block in the synthesis of more complex drug molecules. Its reactive acrylic acid moiety allows for facile conjugation with other pharmacophores, enabling the creation of hybrid molecules with enhanced therapeutic properties. This approach has been particularly valuable in the design of multi-targeted drugs, which are increasingly important in the treatment of complex diseases.

In conclusion, 2-(1-methyl-1H-1,2,3-triazol-4-yl)prop-2-enoic acid (CAS: 2228594-89-4) represents a promising compound with diverse applications in chemical biology and pharmaceutical research. Its unique structural features, combined with its demonstrated biological activity and favorable pharmacokinetic properties, make it a valuable tool for drug discovery and development. Ongoing research is expected to further elucidate its mechanisms of action and expand its therapeutic potential. This briefing underscores the importance of continued investigation into this compound and its derivatives, which may lead to breakthroughs in the treatment of various diseases.